Cas no 62441-45-6 (Carbamic acid, [5-(phenylmethyl)-1,3,4-thiadiazol-2-yl]-, ethyl ester)

• Product Name: Carbamic acid, [5-(phenylmethyl)-1,3,4-thiadiazol-2-yl]-, ethyl ester
• CAS No: 62441-45-6
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 444645
• PubChem ID: 825388
• Update Time: 2025-04-19

Carbamic acid, [5-(phenylmethyl)-1,3,4-thiadiazol-2-yl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(phenylmethyl)-1,3,4-thiadiazol-2-yl]-, ethyl ester
• ethyl N-(5-benzyl-1,3,4-thiadiazol-2-yl)carbamate
• AKOS024349909
• DTXSID00356514
• ST50973656
• SCHEMBL20887242
• Ethyl (5-benzyl-1,3,4-thiadiazol-2-yl)carbamate
• 62441-45-6

• Inchi： 1S/C12H13N3O2S/c1-2-17-12(16)13-11-15-14-10(18-11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,13,15,16)
• InChI Key： SPBBHNPLCWFTLK-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC1C=CC=CC=1)NC(=O)OCC

Computed Properties

• Exact Mass: 263.07299
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 64.11